Cas no 78405-69-3 (5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid)

• Product Name: 5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid
• CAS No: 78405-69-3
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 2802070
• PubChem ID: 68821788
• Update Time: 2025-04-21

5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20739103
• 78405-69-3
• 5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid
• SCHEMBL3872410

• Inchi： 1S/C13H17NO5/c1-19-11-7-9(5-6-10(11)15)8-14-12(16)3-2-4-13(17)18/h5-7,15H,2-4,8H2,1H3,(H,14,16)(H,17,18)
• InChI Key： OEGJUOBRWKVZQP-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)NCC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols